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Compound of Interest

Compound Name: 3-Aminotetrahydrofuran

CAS No.:
104530-79-2; 111769-26-7;

204512-94-7; 88675-24-5

Cat. No.: B2760935

Get Quote

Executive Summary
3-Aminotetrahydrofuran (3-ATHF) is a critical chiral building block in the synthesis of

antiretrovirals and kinase inhibitors. In analytical workflows, it presents a specific challenge: it is

isobaric (MW 87) with the common solvent/reagent Morpholine and structurally homologous to

Tetrahydrofurfurylamine.

This guide provides a definitive mass spectrometry (MS) profile for 3-ATHF, distinguishing it

from these alternatives through fragmentation mechanics. By leveraging the specific

-cleavage pathways of the primary amine versus the cyclic secondary amine, researchers can
unambiguously identify 3-ATHF in complex matrices.

Structural & Physicochemical Context
Before analyzing fragmentation, we must establish the structural baselines that dictate

ionization behavior.
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C3
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O, 4-N (secondary

amine)

5-membered ether

ring, exocyclic primary

amine

Formula

MW 87.12 87.12 101.15

Amine Type
Primary (

)

Secondary (Cyclic

)

Primary (

)

Key Risk

False identification as

Morpholine due to

identical MW.

Contaminant in

synthesis;

indistinguishable by

low-res MS alone.

Confused due to

similar nomenclature.

Experimental Protocol: Self-Validating Identification
To ensure reproducibility, the following protocol utilizes Electron Ionization (EI) at 70 eV, the

standard for structural elucidation.

Methodology: GC-MS/EI
Inlet Temperature: 250°C (Ensure rapid volatilization without thermal degradation).

Ion Source: 230°C, 70 eV electron energy.

Column: Rtx-5Amine or equivalent base-deactivated column (Essential to prevent peak

tailing of free amines).

Validation Step: If a peak at m/z 87 is observed, check the m/z 30 vs. m/z 57 ratio.

High m/z 30 / Low m/z 57

Indicates Primary Amine (3-ATHF).
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High m/z 57 / Low m/z 30

Indicates Morpholine.

Fragmentation Mechanics & Analysis
3-Aminotetrahydrofuran (3-ATHF) Fragmentation
The fragmentation of 3-ATHF is driven by the Nitrogen Rule (odd MW = odd molecular ion) and

Stevenson’s Rule (charge retention on the fragment with lower ionization energy, typically the

nitrogen-containing fragment).

Primary Mechanism:

-Cleavage The radical cation formed at the nitrogen atom triggers cleavage of the C-C bond
adjacent to the amine.

Ionization:

(m/z 87).

-Cleavage (Path A): Cleavage of the C3-C4 bond.

This generates a resonance-stabilized iminium ion.

Result: Formation of characteristic low-mass amine fragments, specifically m/z 30 (

).

Ring Opening: The strain of the 5-membered ring coupled with the amine radical often leads

to ring opening and loss of neutral fragments like ethylene (

, 28 Da) or formaldehyde (

, 30 Da).

The Isobaric Differentiator: Morpholine
Morpholine (also MW 87) fragments differently because the nitrogen is part of the ring

(secondary amine).
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Dominant Pathway: Ring opening followed by loss of

(formaldehyde).

Base Peak:m/z 57 (

).

Contrast: 3-ATHF does not readily form a stable m/z 57 ion because it lacks the specific

cyclic symmetry to lose

while retaining a stable cyclic iminium core.

Visualizing the Pathway
The following diagram illustrates the mechanistic divergence between 3-ATHF and Morpholine.
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Figure 1: Mechanistic divergence in fragmentation. 3-ATHF favors formation of m/z 30 via

primary alpha-cleavage, while Morpholine favors m/z 57 via ring contraction.

Comparative Data Summary
The table below summarizes the diagnostic ions required to confirm identity.

Ion (m/z)
3-
Aminotetrahydrofu
ran (Target)

Morpholine
(Alternative)

Interpretation

87 Present (M+) Present (M+)
Molecular Ion. Cannot

distinguish.

57 Low Intensity (<20%) High Intensity (100%)

Diagnostic: High 57

indicates Morpholine

(Loss of

).

30
High Intensity (Base

Peak)
Moderate/Low

Diagnostic: Primary

amine signature (

).

70 Present (M - 17) Absent/Low

Loss of

. Characteristic of

primary amines.

101 Absent Absent

Distinguishes

Tetrahydrofurfurylamin

e.

Decision Tree for Identification
Use this logic flow to interpret your MS data.
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Figure 2: Analytical decision tree for differentiating 3-ATHF from its common analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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